Cas no 69514-89-2 (1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-)

1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)- structure
69514-89-2 structure
Product Name:1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
CAS No:69514-89-2
MF:C17H18N4O2
MW:310.350423336029
CID:518629
PubChem ID:153061
Update Time:2025-04-19

1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-methyl-N3-(1-nitro-9-acridinyl)-
    • N-methyl-N'-(8-nitroacridin-1-yl)propane-1,3-diamine
    • 1,3-Propanediamine, N-methyl-N'-(1-nitro-8-acridinyl)-
    • N-Methyl-N'-(1-nitro-8-acridinyl)-1,3-propanediamine
    • DTXSID20219753
    • 69514-89-2
    • Inchi: 1S/C17H18N4O2/c1-18-9-4-10-19-14-5-2-6-15-12(14)11-13-16(20-15)7-3-8-17(13)21(22)23/h2-3,5-8,11,18-19H,4,9-10H2,1H3
    • InChI Key: UQQVFTQOYFFWJO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2=C1C=C1C(C=CC=C1NCCCNC)=N2)=O

Computed Properties

  • Exact Mass: 310.14314
  • Monoisotopic Mass: 310.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 544.7°Cat760mmHg
  • Flash Point: 283.2°C
  • Refractive Index: 1.706
  • PSA: 80.09

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